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Compound of Interest

Compound Name: 4-Cyano-2-hydroxyquinoline

CAS No.: 63158-99-6

Cat. No.: B1601993
- J
Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of
4-Cyano-2-hydroxyquinoline powder for researchers, scientists, and drug development
professionals. Due to the limited publicly available data for this specific molecule, the protocols
and safety information herein are synthesized from established best practices for handling
chemical powders and extrapolated from safety data for structurally analogous compounds,
including quinoline derivatives and nitriles. The causality behind each procedural step is
explained to ensure a deep understanding of the safety and chemical principles involved.

Introduction and Scope

4-Cyano-2-hydroxyquinoline is a substituted quinoline, a heterocyclic aromatic nitrogen
compound. The quinoline scaffold is of significant interest in medicinal chemistry. The presence
of both a cyano (-C=N) and a hydroxyl (-OH) group suggests versatile reactivity, making it a
potentially valuable building block in synthetic chemistry and drug discovery. However, these
functional groups also necessitate careful handling and storage protocols.

The objective of this guide is to establish a self-validating system of protocols for laboratory
personnel. By understanding the rationale behind each recommendation, from personal
protective equipment (PPE) to waste disposal, researchers can mitigate risks and ensure the
integrity of their experiments. All recommendations are grounded in authoritative safety
guidelines and data from closely related chemical structures.
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Physicochemical Properties (Estimated)

Direct experimental data for 4-Cyano-2-hydroxyquinoline is not widely available. The
following properties are estimated based on data from analogous compounds such as 4-
hydroxyquinoline, 2-hydroxyquinoline, and other substituted quinolines. These values should
be used as a guide and are not a substitute for experimental verification.

Estimated Value / Rationale / Analogous
Property .
Information Compound Data Source
Molecular Formula C10HeN20 Based on chemical structure.
] Calculated from the molecular
Molecular Weight 170.17 g/mol
formula.
Assumed based on the
Off-white to light yellow appearance of 2-
Appearance ) ] o
crystalline solid. hydroxyquinoline and 4-
hydroxyquinoline.[1]
Hydroxyquinolines often have
Melting Point >200 °C high melting points (e.g., 4-
hydroxyquinoline: 201°C).
Sparingly soluble in water.
B Soluble in organic solvents Based on solubility data for 4-
Solubility o
such as DMSO, DMF, and hydroxyquinoline.[1]
alcohols.
May exist in equilibrium with its o
) A known characteristic of 2-
Tautomerism keto tautomer, 4-cyano-1H-

o hydroxyquinolines.
quinolin-2-one.

Hazard Identification and Safety Precautions

The hazard profile of 4-Cyano-2-hydroxyquinoline is inferred from the known hazards of
quinoline, hydroxyquinolines, and organic nitriles.

Inferred GHS Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4 2]
i ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 3]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[1][3]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[4][5]
Hazardous to the Aquatic H411: Toxic to aquatic life with
Category 2

Environment, Chronic

long lasting effects.[3][6][7]

Inferred Hazard Pictograms:

Causality: The quinoline core is associated with toxicity and environmental hazards.[3][6][7]
The hydroxyl group can contribute to skin and eye irritation.[1][5] The cyano group, while a key
functional group, can be toxic if metabolized to release cyanide, although this is not always the
case with aromatic nitriles. The primary concern with powders of this nature is inhalation
leading to respiratory irritation.[4]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. The following table outlines

the minimum required PPE.
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Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves (minimum

thickness of 0.11 mm).

Provides protection against
incidental skin contact. Nitrile
is generally resistant to a wide
range of chemicals. Inspect
gloves for integrity before each

use.[8]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from airborne

powder particles and splashes.

[1]3]

Skin and Body Protection

Laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical
fume hood. If weighing outside
a hood, an N95 dust mask or a
respirator with a P100 filter
may be necessary based on
the quantity and risk
assessment.

Minimizes the risk of inhaling
the fine powder, which can

cause respiratory irritation.[4]

[7]
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Assess Risks:
Quantity, Duration,
Procedure

Select Appropriate PPE

Donning Sequence

1. Lab Coat
2. Nitrile Gloves
3. Eye Protection

4. Respiratory Protection
(if required)

=
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Protocols for Safe Handling

Handling fine powders requires methodical procedures to prevent aerosolization and

contamination.

Weighing Protocol

Preparation: Designate a specific area for weighing, preferably within a chemical fume hood
or a ventilated balance enclosure. Assemble all necessary equipment (spatula, weighing
paper/boat, secondary container) before retrieving the chemical.

Don PPE: Put on all required PPE as outlined in the workflow diagram above.

Retrieve Compound: Allow the container of 4-Cyano-2-hydroxyquinoline to equilibrate to
room temperature before opening to prevent moisture condensation.

Weighing: Open the container slowly. Use a clean spatula to carefully transfer the desired
amount of powder to the weighing paper or boat on the balance. Avoid any sudden
movements that could create dust.

Closure: Tightly seal the primary container immediately after weighing.

Transfer: Carefully fold the weighing paper or use the weighing boat to transfer the powder to
the receiving vessel.

Clean-up: Clean the spatula with a solvent-moistened wipe. Dispose of the weighing paper
and any contaminated wipes in the designated solid chemical waste container. Wipe down
the balance and surrounding surfaces.

Doff PPE: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. Wash hands thoroughly.

Causality: This step-by-step process is designed to minimize the generation of airborne

particles, which is the primary route of exposure for chemical powders.[4][9] Equilibrating the

container to room temperature prevents water from condensing on the cold powder, which can

cause it to cake or degrade.[10]
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Solution Preparation Protocol

Solvent Selection: Choose an appropriate solvent based on the experimental requirements
and the compound's solubility (e.g., DMSO, DMF).

Vessel Preparation: Select a suitably sized flask or vial with a screw cap or septum. Ensure it
is clean and dry.

Powder Addition: Add the pre-weighed 4-Cyano-2-hydroxyquinoline powder to the vessel.
This should be done in a fume hood.

Solvent Addition: Add the solvent to the vessel containing the powder. It is often preferable to
add a portion of the solvent, gently swirl to wet the powder, and then add the remaining
volume.

Dissolution: Cap the vessel and mix the contents by gentle swirling, vortexing, or magnetic
stirring until the solid is fully dissolved. Sonication may be used to aid dissolution if
necessary.

Labeling: Clearly label the vessel with the compound name, concentration, solvent, and date
of preparation.

Storage Protocols

Proper storage is critical to maintaining the stability of the compound and ensuring laboratory

safety.

General Conditions: Store in a cool, dry, and dark place.[8][11]
Container: Keep the compound in its original, tightly sealed container.[12][13]

Location: Store in a designated cabinet for solid chemicals. Do not store on open benches or
in fume hoods.[10][14]

Segregation: Store away from incompatible materials. Based on the functional groups, this
includes:

o Strong Oxidizing Agents: (e.g., peroxides, nitrates) which can react exothermically.[8][15]
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o Strong Acids and Bases: Can potentially catalyze decomposition or other reactions.

o Moisture: The compound may be sensitive to moisture, leading to degradation or
clumping. Store in a desiccator if necessary.[15]

Causality: Segregating incompatible chemicals prevents accidental mixing, which could lead to
fire, explosion, or the release of toxic gases.[13][16] Storing in a cool, dark place minimizes the
rate of potential decomposition reactions that can be initiated by heat or light.[8][11]

Spill and Emergency Procedures

Immediate and correct response to a spill is crucial to prevent exposure and contamination.

Spill Response (Solid Powder)
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Evacuate immediate area
and alert others

Assess the spill size
and associated risks

No

Yes Large Spill?

No (Manageable)

Trained personnel clean up:
1. Don appropriate PPE.
2. Gently cover with damp paper towels.
3. Place materials in a sealed bag.

Contact Emergency Personnel
(e.g., EHS)

Decontaminate the area
and dispose of waste
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Causality: Covering a solid spill with damp paper towels minimizes the generation of airborne

dust during cleanup.[4] Dry sweeping is to be avoided as it can aerosolize the hazardous

powder. For large spills, professional assistance is required to ensure safety and proper

decontamination.

First Aid Measures (Inferred)

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
develops or persists.[2]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Seek medical attention.[17]

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by
medical personnel. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[2][7]

Disposal

Chemical waste must be handled as hazardous waste.

Unused Compound and Contaminated Materials: Dispose of any excess 4-Cyano-2-
hydroxyquinoline powder and any materials used for its handling (e.qg., pipette tips,
contaminated wipes, gloves) in a designated, sealed, and clearly labeled hazardous waste
container.[7][15]

Waste Solutions: Collect solutions containing this compound in a designated hazardous
liquid waste container, segregated by solvent type.

Disposal Method: All waste must be disposed of through a licensed hazardous waste
disposal company, following all local, state, and federal regulations.[6][18] Do not dispose of
down the drain or in regular trash.[7]
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Causality: Quinoline derivatives are known to be toxic to aquatic life, and improper disposal can

lead to environmental contamination.[3][6][7] Nitrile compounds also require careful disposal.

Following established hazardous waste procedures is legally required and essential for

environmental protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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